Cas no 1192772-71-6 (2-(4-(Trifluoromethyl)benzyl)propanoic Acid)
2-(4-(Trifluoromethyl)benzyl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid
- 2-methyl-3-(4-(trifluoromethyl)phenyl)propanoic acid
- MolPort-014-173-249
- QC-3485
- BL009900
- EN300-82186
- 2-(4-(TRIFLUOROMETHYL)BENZYL)PROPANOIC ACID
- 2-(4-(Trifluoromethyl)benzyl)propanoic Acid
-
- MDL: MFCD16077273
- Inchi: 1S/C11H11F3O2/c1-7(10(15)16)6-8-2-4-9(5-3-8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)
- InChI Key: KOPLOHWBAJQCOI-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)CC(C(=O)O)C)(F)F
2-(4-(Trifluoromethyl)benzyl)propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T791788-5mg |
2-(4-(Trifluoromethyl)benzyl)propanoic Acid |
1192772-71-6 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T791788-10mg |
2-(4-(Trifluoromethyl)benzyl)propanoic Acid |
1192772-71-6 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T791788-50mg |
2-(4-(Trifluoromethyl)benzyl)propanoic Acid |
1192772-71-6 | 50mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB468686-1 g |
2-(4-(Trifluoromethyl)benzyl)propanoic acid, min. 95%; . |
1192772-71-6 | 1g |
€365.00 | 2023-04-21 | ||
| abcr | AB468686-5 g |
2-(4-(Trifluoromethyl)benzyl)propanoic acid, min. 95%; . |
1192772-71-6 | 5g |
€1,025.00 | 2023-04-21 | ||
| Enamine | EN300-82186-0.05g |
2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid |
1192772-71-6 | 95.0% | 0.05g |
$50.0 | 2025-03-21 | |
| Enamine | EN300-82186-0.1g |
2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid |
1192772-71-6 | 95.0% | 0.1g |
$76.0 | 2025-03-21 | |
| Enamine | EN300-82186-0.25g |
2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid |
1192772-71-6 | 95.0% | 0.25g |
$107.0 | 2025-03-21 | |
| Enamine | EN300-82186-0.5g |
2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid |
1192772-71-6 | 95.0% | 0.5g |
$169.0 | 2025-03-21 | |
| Enamine | EN300-82186-1.0g |
2-methyl-3-[4-(trifluoromethyl)phenyl]propanoic acid |
1192772-71-6 | 95.0% | 1.0g |
$217.0 | 2025-03-21 |
2-(4-(Trifluoromethyl)benzyl)propanoic Acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-(4-(Trifluoromethyl)benzyl)propanoic Acid
2-(4-(Trifluoromethyl)benzyl)propanoic Acid (CAS No. 1192772-71-6): A Comprehensive Overview
2-(4-(Trifluoromethyl)benzyl)propanoic Acid (CAS No. 1192772-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its trifluoromethylbenzyl group, plays a crucial role in the development of novel therapeutic agents and advanced materials. Its unique chemical structure and properties make it a valuable intermediate in synthetic chemistry.
The molecular formula of 2-(4-(Trifluoromethyl)benzyl)propanoic Acid is C11H11F3O2, with a molecular weight of 232.20 g/mol. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers often explore this compound for its potential in creating bioactive molecules, particularly in the fields of anti-inflammatory and central nervous system (CNS) drugs.
One of the most searched questions about 2-(4-(Trifluoromethyl)benzyl)propanoic Acid is its synthesis method. The compound is typically synthesized through a multi-step process involving the alkylation of 4-(trifluoromethyl)benzyl bromide with a malonate derivative, followed by hydrolysis and decarboxylation. This method ensures high yield and purity, making it a preferred choice for industrial-scale production.
In recent years, the demand for 2-(4-(Trifluoromethyl)benzyl)propanoic Acid has surged due to its applications in pharmaceutical intermediates. The compound is widely used in the synthesis of small molecule inhibitors and protease inhibitors, which are pivotal in treating diseases like cancer and viral infections. Its ability to modulate enzyme activity makes it a key player in drug discovery programs.
Another trending topic related to this compound is its solubility and stability. 2-(4-(Trifluoromethyl)benzyl)propanoic Acid exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but limited solubility in water. This property is often optimized in formulation studies to enhance bioavailability. Stability tests indicate that the compound remains stable under standard storage conditions, making it suitable for long-term use.
The market dynamics of 2-(4-(Trifluoromethyl)benzyl)propanoic Acid reflect its growing importance. With the rise of personalized medicine and targeted therapies, the compound has become a sought-after ingredient in the pharmaceutical industry. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of clinical research and development.
Environmental and safety considerations are also frequently discussed in relation to 2-(4-(Trifluoromethyl)benzyl)propanoic Acid. While the compound is not classified as hazardous, proper handling procedures are recommended to minimize exposure. Researchers emphasize the use of personal protective equipment (PPE) and ventilation systems when working with this chemical in laboratory settings.
In conclusion, 2-(4-(Trifluoromethyl)benzyl)propanoic Acid (CAS No. 1192772-71-6) is a versatile and valuable compound with broad applications in pharmaceutical research and chemical synthesis. Its unique properties, coupled with its role in advancing drug discovery, make it a focal point for scientists and industry professionals alike. As research continues to uncover new potentials, this compound is poised to remain a critical component in the development of next-generation therapeutics.
1192772-71-6 (2-(4-(Trifluoromethyl)benzyl)propanoic Acid) Related Products
- 161813-99-6((1R,2R)-2-[3-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid)
- 143589-58-6(3-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid)
- 849831-54-5((2S)-2-methyl-3-4-(trifluoromethyl)phenylpropanoic acid)
- 1607004-49-8((2R)-2-[[4-(Trifluoromethyl)phenyl]methyl]butanoic acid)
- 1439896-97-5(2,2-Dimethyl-3-4-(Trifluoromethyl)PhenylPropanoic Acid)
- 62985-35-7(BUTANEDIOIC ACID, [3-(TRIFLUOROMETHYL)PHENYL]-)
- 144017-21-0(Cyclopropanecarboxylic acid, 2-phenyl-3-[4-(trifluoromethyl)phenyl]-)
- 849139-22-6(BUTANEDIOIC ACID, 2,3-BIS[4-(TRIFLUOROMETHYL)PHENYL]-)
- 168833-79-2(2-Methyl-3-3-(trifluoromethyl)phenylpropanoic Acid)
- 1269529-72-7(2-{4-(trifluoromethyl)phenylmethyl}butanoic acid)